Cas no 1172287-31-8 (N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide)

• Product Name: N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide
• CAS No: 1172287-31-8
• MF: C₁₈H₁₈ClN₃O₃S₂
• MW: 423.93682050705
• CID: 5471103
• Update Time: 2025-10-23

N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-chloro-2-benzothiazolyl)-2-[methyl(methylsulfonyl)amino]-N-(phenylmethyl)-
• N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide

• Inchi： 1S/C18H18ClN3O3S2/c1-21(27(2,24)25)12-16(23)22(11-13-7-4-3-5-8-13)18-20-17-14(19)9-6-10-15(17)26-18/h3-10H,11-12H2,1-2H3
• InChI Key： QNNRBNVYHVGFTF-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(Cl)C=CC=C2S1)CC1=CC=CC=C1)(=O)CN(C)S(C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide

Professional Introduction to N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide (CAS No. 1172287-31-8)

N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide, with the CAS number 1172287-31-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of a benzothiazole core, combined with various functional groups, makes it a versatile candidate for further investigation.

The compound's structure consists of a benzyl group attached to a nitrogen atom, which is further linked to a 4-chloro-1,3-benzothiazol-2-yl moiety. This benzothiazole ring system is well-known for its biological activity and has been widely studied for its role in various pharmacological applications. The introduction of a chloro substituent at the 4-position of the benzothiazole ring enhances its reactivity and potential interactions with biological targets.

The amide functionality in the molecule, specifically the 2-(N-methylmethanesulfonamido)acetamide part, adds another layer of complexity and functionality. This group is known to influence the solubility and metabolic stability of compounds, making it an important consideration in drug design. The N-methylmethanesulfonamido moiety can also serve as a hydrogen bond acceptor, which is crucial for binding to biological targets with high affinity.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Benzothiazole derivatives, in particular, have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The compound N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide is no exception and has been explored for its potential pharmacological effects.

One of the key areas of interest for this compound is its potential as an inhibitor of specific enzymes or receptors involved in disease pathways. For instance, studies have suggested that benzothiazole derivatives can interact with enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and inflammatory diseases. The chloro substituent on the benzothiazole ring may enhance binding affinity by improving hydrophobic interactions with target proteins.

In addition to its enzymatic interactions, this compound may also exhibit properties that make it useful as an antioxidant or anti-inflammatory agent. The amide group and the nitrogen-rich heterocyclic system are known to participate in redox reactions and can help neutralize reactive oxygen species (ROS). This property is particularly relevant in conditions where oxidative stress plays a significant role, such as neurodegenerative diseases.

The synthesis of N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the chloro substituent on the benzothiazole ring typically requires chlorination reactions under controlled conditions to avoid unwanted side products. Similarly, the attachment of the N-methylmethanesulfonamido group necessitates precise reaction conditions to achieve the desired substitution pattern.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods help confirm the molecular structure and purity of the compound before it is subjected to biological testing.

The biological evaluation of this compound often involves in vitro assays that measure its interaction with specific targets or its ability to modulate cellular processes. For example, cell-based assays may be used to assess its effects on proliferation, apoptosis, or inflammation. Additionally, computational methods such as molecular docking can provide insights into how the compound interacts with biological targets at the molecular level.

One notable study published in recent years has explored the pharmacological properties of related benzothiazole derivatives. These studies have demonstrated that compounds with similar structural features to N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide exhibit significant activity against certain cancer cell lines. The mechanism of action appears to involve inhibition of key signaling pathways that drive tumor growth and survival.

The findings from these studies have paved the way for further investigation into the therapeutic potential of this class of compounds. Researchers are now focusing on optimizing their chemical structures to enhance potency and selectivity while minimizing toxicity. This involves modifying various functional groups within the molecule to improve its pharmacokinetic properties.

In conclusion, N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide (CAS No. 1172287-31-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this molecule, it is likely that we will see more innovative uses emerge in the coming years.